4-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-[4-(piperidin-1-ylcarbonyl)phenyl]butanamide

• Molecular Formula: C25H28N4O4
• Molecular Weight: 448.5 g/mol
• IUPAC Name: 4-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-[4-(piperidine-1-carbonyl)phenyl]butanamide
• InChI: InChI=1S/C25H28N4O4/c1-32-21-9-4-3-8-20(21)24-27-23(33-28-24)11-7-10-22(30)26-19-14-12-18(13-15-19)25(31)29-16-5-2-6-17-29/h3-4,8-9,12-15H,2,5-7,10-11,16-17H2,1H3,(H,26,30)
• InChI Key: LSPZWFLHAWTTLA-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1C2=NOC(=N2)CCCC(=O)NC3=CC=C(C=C3)C(=O)N4CCCCC4

Description

4-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-[4-(piperidin-1-ylcarbonyl)phenyl]butanamide is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. The compound is a member of the oxadiazole family, which has been extensively studied for their diverse biological activities.

Mechanism of Action

The exact mechanism of action of 4-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-[4-(piperidin-1-ylcarbonyl)phenyl]butanamide is not fully understood. However, it is believed that the compound exerts its biological effects by modulating various signaling pathways in the cells. The compound has been shown to inhibit the activity of various enzymes, including cyclooxygenase-2 (COX-2) and phosphodiesterase (PDE), which are involved in the production of pro-inflammatory cytokines and the regulation of intracellular signaling pathways.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-[4-(piperidin-1-ylcarbonyl)phenyl]butanamide have been extensively studied in vitro and in vivo. The compound has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. Additionally, the compound has been shown to reduce the production of pro-inflammatory cytokines and chemokines, which are involved in the development of various inflammatory diseases. Furthermore, the compound has been shown to reduce oxidative stress and inflammation in the brain, which may have potential therapeutic applications in the treatment of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

The advantages of using 4-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-[4-(piperidin-1-ylcarbonyl)phenyl]butanamide in lab experiments include its high potency and selectivity, which make it an ideal candidate for studying various biological processes. Additionally, the compound is relatively easy to synthesize, which makes it readily available for research purposes. However, the limitations of using this compound in lab experiments include its potential toxicity and limited solubility, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the research of 4-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-[4-(piperidin-1-ylcarbonyl)phenyl]butanamide. One direction is to investigate the potential therapeutic applications of this compound in the treatment of various cancers, inflammatory diseases, and neurodegenerative disorders. Another direction is to elucidate the exact mechanism of action of this compound and its potential interactions with other signaling pathways. Additionally, future research may focus on improving the bioavailability and efficacy of this compound by developing novel formulations and delivery systems.

Synthesis Methods

The synthesis of 4-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-[4-(piperidin-1-ylcarbonyl)phenyl]butanamide involves a multi-step process that requires advanced knowledge in organic chemistry. The starting materials are 2-methoxybenzohydrazide, 4-(piperidin-1-ylcarbonyl)benzoic acid, and butanoyl chloride. The reaction proceeds through the formation of an intermediate, which is then subjected to cyclization and condensation reactions. The final product is purified by column chromatography to obtain a pure compound.

Scientific Research Applications

The potential therapeutic applications of 4-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-[4-(piperidin-1-ylcarbonyl)phenyl]butanamide have been extensively studied in recent years. The compound has shown promising results in the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders. The compound has been shown to exhibit potent anticancer activity by inhibiting the growth of cancer cells and inducing apoptosis. Additionally, the compound has been shown to possess anti-inflammatory properties by reducing the production of pro-inflammatory cytokines. Furthermore, the compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.